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Compound of Interest

Compound Name: Propionyl chloride

Cat. No.: B048189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of propionyl chloride
in common organic solvents. Due to its high reactivity, particularly with protic solvents,

understanding its solubility and miscibility is critical for its safe and effective use in chemical

synthesis.

Overview of Propionyl Chloride Solubility
Propionyl chloride is a colorless, corrosive liquid that is highly reactive. It readily reacts with

water and other protic solvents, such as alcohols, to form propionic acid and the corresponding

esters, respectively. Therefore, it is crucial to use propionyl chloride under anhydrous

conditions.

In contrast, propionyl chloride is generally soluble in or miscible with a wide range of aprotic

organic solvents. This allows for its use as a versatile reagent in various chemical

transformations, including Friedel-Crafts acylations and the formation of esters and amides.

Quantitative Solubility Data
Precise quantitative solubility data for propionyl chloride in organic solvents is not widely

available in the literature, primarily due to its reactive nature. However, based on its common

use as a reagent in various synthesis protocols, its miscibility with several aprotic organic

solvents can be inferred. The following table summarizes this information.
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Solvent Class Solvent
Solubility/Miscibilit
y

Notes

Ethers Diethyl Ether Miscible[1][2]

Generally used as a

solvent for reactions

involving propionyl

chloride.

Tetrahydrofuran (THF) Miscible[3]

Commonly used as a

solvent for reactions

with propionyl

chloride.

Chlorinated Solvents
Dichloromethane

(DCM)
Miscible[3][4][5]

A common solvent for

reactions involving

propionyl chloride.

Chloroform Miscible

Inferred from the

general solubility of

acyl chlorides in

chlorinated solvents.

Aromatic

Hydrocarbons
Toluene Miscible[6]

Often used in Friedel-

Crafts reactions with

propionyl chloride.

Benzene Soluble[1]
A known solvent for

propionyl chloride.

Polar Aprotic Solvents Acetone Reacts

Propionyl chloride can

react with enolizable

ketones.

Ethyl Acetate Miscible

Inferred from its use in

similar reaction

setups.

Acetonitrile Soluble

Inferred from its use

as a polar aprotic

solvent in similar

reactions.
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Protic Solvents Water Reacts Violently[7][8]

Hydrolyzes to form

propionic acid and

HCl.

Alcohols (e.g.,

Ethanol, Methanol)
Reacts Vigorously[9]

Forms the

corresponding

propionate ester.

Experimental Protocols
General Protocol for Determining Miscibility of
Propionyl Chloride with an Aprotic Organic Solvent
Objective: To qualitatively determine if propionyl chloride is miscible with a specific anhydrous

aprotic organic solvent at ambient temperature.

Materials:

Propionyl chloride (freshly distilled)

Anhydrous aprotic organic solvent (e.g., dichloromethane, tetrahydrofuran, toluene)

Dry glassware (e.g., test tubes, graduated cylinders), oven-dried and cooled under an inert

atmosphere (e.g., nitrogen or argon)

Inert atmosphere setup (e.g., Schlenk line or glove box)

Syringes and needles

Procedure:

Preparation of Glassware: Ensure all glassware is scrupulously dried by heating in an oven

at >100 °C for several hours and then cooling in a desiccator or under a stream of dry inert

gas.

Inert Atmosphere: Conduct the experiment under a dry inert atmosphere (nitrogen or argon)

to prevent hydrolysis of propionyl chloride by atmospheric moisture.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemguide.co.uk/organicprops/acylchlorides/background.html
https://m.chemicalbook.com/productchemicalpropertiescb3156885_en.htm
https://www.chemicalbook.com/article/synthesis-and-application-of-propionyl-chloride.htm
https://www.benchchem.com/product/b048189?utm_src=pdf-body
https://www.benchchem.com/product/b048189?utm_src=pdf-body
https://www.benchchem.com/product/b048189?utm_src=pdf-body
https://www.benchchem.com/product/b048189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Addition: Into a dry test tube, add a measured volume (e.g., 2 mL) of the anhydrous

organic solvent using a dry syringe.

Propionyl Chloride Addition: Carefully add a measured volume (e.g., 2 mL) of freshly

distilled propionyl chloride to the solvent in the test tube using a separate dry syringe.

Observation: Gently agitate the mixture and observe for any signs of immiscibility, such as

the formation of a second layer, cloudiness, or precipitation.

Interpretation:

Miscible: If a single, clear, homogeneous phase is observed, the two liquids are

considered miscible.

Immiscible or Partially Miscible: If two distinct layers form, or if the solution becomes

cloudy or forms a precipitate, the liquids are immiscible or partially miscible.

Safety Precautions:

Propionyl chloride is highly corrosive, flammable, and lachrymatory. Handle it in a well-

ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.

All equipment must be dry to prevent a violent reaction with water.

Visualizing Solubility and Reactivity
The following diagrams illustrate the general solubility and reactivity of propionyl chloride with

different classes of organic solvents.
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Organic Solvents

Examples of Aprotic Solvents

Examples of Protic Solvents

Aprotic Solvents

Ethers (THF, Diethyl Ether)

Chlorinated (DCM, Chloroform)

Aromatic (Toluene, Benzene)

Protic Solvents

Water

Alcohols

Propionyl Chloride

Generally Miscible/Soluble

Reacts Vigorously
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Caption: Solubility and Reactivity of Propionyl Chloride with Solvent Types.
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Start: Prepare Dry Glassware & Inert Atmosphere

Add Anhydrous Aprotic Solvent

Add Propionyl Chloride

Agitate and Observe

Homogeneous Solution?

Result: Miscible

Yes

Result: Immiscible / Partially Miscible

No

Click to download full resolution via product page

Caption: Workflow for Determining Miscibility of Propionyl Chloride.

Conclusion
Propionyl chloride is a highly reactive acyl chloride that is generally miscible with a variety of

common aprotic organic solvents, making it a valuable reagent in organic synthesis. Its high

reactivity necessitates the use of anhydrous conditions to prevent unwanted side reactions with

water or other protic solvents. The information and protocols provided in this guide are intended

to assist researchers, scientists, and drug development professionals in the safe and effective

handling and application of propionyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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